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molecular formula C15H11NO3 B104031 2-(benzyloxy)-1H-isoindole-1,3(2H)-dione CAS No. 16653-19-3

2-(benzyloxy)-1H-isoindole-1,3(2H)-dione

Cat. No. B104031
CAS RN: 16653-19-3
M. Wt: 253.25 g/mol
InChI Key: IOZADUIJKWISQS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08507676B2

Procedure details

The title compound was prepared from 2-hydroxyisoindoline-1,3-dione and (bromomethyl)benzene in 64% yield using the same procedure as described in the synthesis of intermediate G. LCMS (method A): [MH]+=254, tR=5.19 min.
Name
2-hydroxyisoindoline-1,3-dione
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
(bromomethyl)benzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
intermediate G
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound
Yield
64%

Identifiers

REACTION_CXSMILES
[OH:1][N:2]1[C:10](=[O:11])[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]1=[O:12].Br[CH2:14][C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1>>[CH2:14]([O:1][N:2]1[C:10](=[O:11])[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]1=[O:12])[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1

Inputs

Step One
Name
2-hydroxyisoindoline-1,3-dione
Quantity
0 (± 1) mol
Type
reactant
Smiles
ON1C(C2=CC=CC=C2C1=O)=O
Name
(bromomethyl)benzene
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrCC1=CC=CC=C1
Step Two
[Compound]
Name
intermediate G
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C1=CC=CC=C1)ON1C(C2=CC=CC=C2C1=O)=O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 64%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.